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Compound of Interest

Compound Name: 19(R)-HETE

Cat. No.: B1260283 Get Quote

Essential Safety and Handling Guide for 19(R)-
HETE
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 19(R)-Hydroxyeicosatetraenoic acid (19(R)-HETE). Adherence to these procedures

is vital for ensuring a safe laboratory environment for researchers, scientists, and drug

development professionals. The information is compiled from safety data sheets and chemical

handling resources to build trust and provide value beyond the product itself.

Hazard Identification and Personal Protective
Equipment (PPE)
19(R)-HETE is a physiologically active substance that must be handled with care. The primary

hazards identified are skin and serious eye irritation. Therefore, the use of appropriate Personal

Protective Equipment (PPE) is mandatory to prevent exposure.

Recommended PPE for Handling 19(R)-HETE:

Eye and Face Protection: Chemical splash goggles or safety glasses that meet the ANSI

Z.87.1 standard should be worn.[1] If there is a significant risk of splashing, a face shield

should be worn over the safety glasses.[1][2]
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Hand Protection: Chemical-resistant gloves, such as disposable nitrile gloves, are required.

[1] It is crucial to inspect gloves before each use and change them immediately upon contact

with the chemical. For compounds supplied in a solvent like ethanol, ensure the glove

material is resistant to the solvent.

Body Protection: A laboratory coat must be worn and buttoned to cover as much skin as

possible. Long pants and shoes that cover the entire foot (closed-toe and closed-heel) are

also required.

Respiratory Protection: While generally not required if work is conducted in a well-ventilated

area, respiratory protection may be necessary if there is a risk of aerosol formation. Use of a

respirator requires adherence to a formal respiratory protection program, including fit testing

and medical evaluation.

Physicochemical and Safety Data
The following table summarizes key quantitative data for 19(R)-HETE. This information is

critical for safe handling, storage, and emergency planning.
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Property Value Source

Formal Name
19R-hydroxy-5Z,8Z,11Z,14Z-

eicosatetraenoic acid

CAS Number 115461-39-7

Molecular Formula C₂₀H₃₂O₃

Molecular Weight 320.5 g/mol

Appearance
Typically supplied as a solution

in ethanol

Melting Point -49 °C / -56 °F

Boiling Point 169 - 171 °C (at 0.2 hPa)

Density 0.922 g/cm³ (at 25 °C)

Solubility
Ethanol: 50 mg/ml; DMSO: 20

mg/ml; DMF: 20 mg/ml

Primary Hazards

Causes skin irritation (H315),

Causes serious eye irritation

(H319)

Operational and Disposal Plan
A systematic approach to handling and disposal minimizes risks. The following step-by-step

guidance outlines the complete workflow.

A. Safe Handling Protocol

Preparation:

Ensure good ventilation, preferably by working inside a chemical fume hood.

Confirm that an eyewash station and safety shower are accessible.

Don all required PPE as specified in Section 1.
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Handling:

Avoid all direct contact with the substance.

Prevent the formation of aerosols.

Use only the amount of material necessary for the experiment.

Post-Handling:

Immediately change any contaminated clothing.

Wash hands and face thoroughly after handling the substance.

Decontaminate all work surfaces.

B. Storage

Store the material in its original, tightly sealed container.

For long-term stability (≥ 2 years), store at -20°C.

C. Spill Response

Immediate Actions: Evacuate and secure the area. Ensure adequate ventilation.

Containment: Wear full PPE. Cover drains to prevent environmental release.

Clean-up: Absorb the spill with a liquid-binding, inert material such as sand, diatomite, or

universal binders. Collect the absorbed material into a suitable container for disposal.

Decontamination: Clean the affected area thoroughly.

D. Disposal Plan

All waste material, including contaminated consumables and empty containers, must be

disposed of in accordance with federal, state, and local environmental regulations.

Do not allow the product or its container to enter drains or waterways.
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Treat uncleaned containers as you would the product itself.

Visual Workflow for Safe Handling
The following diagram illustrates the procedural workflow for safely managing 19(R)-HETE in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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